N-(3-methoxyphenyl)-4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.0^{2,6}]dodecane-8-carboxamide

• IUPAC Name: N-(3-methoxyphenyl)-4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.02,6]dodecane-8-carboxamide
• InChI: InChI=1S/C19H25NO7/c1-18(2)24-12-13(25-18)15-17(27-19(3,4)26-15)23-14(12)16(21)20-10-7-6-8-11(9-10)22-5/h6-9,12-15,17H,1-5H3,(H,20,21)
• InChI Key: KMFGLKZDTZOMSK-UHFFFAOYSA-N
• Canonical SMILES: CC1(OC2C(O1)C(OC3C2OC(O3)(C)C)C(=O)NC4=CC(=CC=C4)OC)C
• Molecular Formula: C19H25NO7
• Molecular Weight: 379.4 g/mol
• CAS No.: 1093407-67-0

Description

“N-(3-methoxyphenyl)-4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.0^{2,6}]dodecane-8-carboxamide” is a complex organic compound. It contains a carboxamide group, which is an amide of a carboxylic acid, having the structure RC(=O)NR’2. The compound also contains a methoxyphenyl group, which is a phenyl group with a methoxy (–O–CH3) substituent.

Scientific Research Applications

Synthesis and Characterization

A significant portion of the research focuses on the synthesis and characterization of complex organic compounds, which are structurally related or have similar functional groups to the compound . For instance, the synthesis, characterization, and cytotoxicity assessment of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives were reported, highlighting the methodological approaches to synthesizing compounds with potential therapeutic applications (Hassan, Hafez, & Osman, 2014).

Biological Activities and Applications

Research on compounds with similar structures often explores their biological activities, offering insights into potential pharmacological applications. For example, studies on substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluorophenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides as potent and selective Met kinase inhibitors indicate the therapeutic relevance of such compounds in treating cancers (Schroeder et al., 2009).

Material Science and Engineering Applications

Additionally, studies have explored the synthesis and properties of compounds for material science applications, such as the development of pigments and dyes (Nagao & Misono, 1984). This research underscores the versatility of organic compounds in various technological applications beyond pharmacology.

Advanced Drug Delivery Systems

Investigations into the design and synthesis of novel organogels based on perylenetetracarboxylic diimides highlight the potential of structurally complex compounds in creating advanced drug delivery systems, showcasing how chemical properties can be tailored for specific biomedical applications (Wu et al., 2011).

Neuroprotective Drug Development

The radiolabeling and biodistribution studies of specific bicyclo compounds underscore their potential as neuroprotective drugs, highlighting the intersection of organic chemistry and neuropharmacology (Yu et al., 2003).